Cas no 60179-34-2 ((3,4-diaminophenyl)(4-fluorophenyl)methanone Hydrochloride (1:1))

(3,4-diaminophenyl)(4-fluorophenyl)methanone Hydrochloride (1:1) structure
60179-34-2 structure
Product Name:(3,4-diaminophenyl)(4-fluorophenyl)methanone Hydrochloride (1:1)
CAS No:60179-34-2
MF:C13H12ClFN2O
MW:266.698585510254
CID:1618744
PubChem ID:24820371
Update Time:2025-04-21

(3,4-diaminophenyl)(4-fluorophenyl)methanone Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • (3,4-Diaminophenyl)(4-fluorophenyl)methanone hydrochloride (1:1)
    • (3,4-Diaminophenyl)(4-fluorophenyl)methanone hydrochloride
    • methanone<wbr>
    • LogP
    • (3,4-DIAMINOPHENYL)(4-FLUOROPHENYL)METHANONE MONOHYDROCHLORIDE
    • (3,4-DIAMINOPHENYL)(4-FLUOROPHENYL)METHANONE HCl
    • (3,4-Diaminophenyl)-(4-fluorophenyl)methanone;hydrochloride
    • 60179-34-2
    • DB-321983
    • (3,4-diaminophenyl)(4-fluorophenyl)methanone Hydrochloride (1:1)
    • Inchi: 1S/C13H11FN2O.ClH/c14-10-4-1-8(2-5-10)13(17)9-3-6-11(15)12(16)7-9;/h1-7H,15-16H2;1H
    • InChI Key: YXKOUDNDMYTEPC-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC(=CC=1)C(C1C=CC(=C(C=1)N)N)=O

Computed Properties

  • Exact Mass: 266.06236
  • Monoisotopic Mass: 266.0622189g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.1Ų

Experimental Properties

  • PSA: 69.11
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